2,6-Dichloropyridine

• IUPAC Name: 2,6-dichloropyridine
• InChI: InChI=1S/C5H3Cl2N/c6-4-2-1-3-5(7)8-4/h1-3H
• InChI Key: FILKGCRCWDMBKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Cl)Cl
• Molecular Formula: C5H3Cl2N
• DSSTOX Substance ID: DTXSID2051895
• Molecular Weight: 147.99 g/mol
• Physical Description: Water or Solvent Wet Solid, White crystalline solid; [Alfa Aesar MSDS]
• CAS RN: 2402-78-0

Description

Synthesis Analysis 2,6-Dichloropyridine is an important chemical intermediate, synthesized through various methods, including oxidative reactions and nitration followed by reduction. An efficient synthetic route involves the oxidation of 2,6-dichloropyridine to yield a pyridine N-oxide derivative, which is then subjected to nitration and reduction, leading to the production of 4-amino-2,6-dichloropyridine and its derivatives. This process is characterized by mild reaction conditions, providing a straightforward pathway to synthesize this compound and its energetically substituted derivatives (Ma, Liu, & Yao, 2016).

Scientific Research Applications

• Catalysis and Complex Formation : It is used for catalyzing cross-coupling reactions and forming acyl complexes, particularly in organopalladium(II) complexes containing carbon-bonded heterocycles as a ligand (Isobe et al., 1986).

• Reaction Mechanisms : It plays a key role in extracting hydrogen mechanisms of 2-chloropyridine reacting with chlorine radicals, leading to various dichlorinated products (Yan, 2004).

• Polymer Synthesis : It is instrumental in the preparation of thermally stable poly(ether imide amide)s and poly(ether imide ester)s, which have high thermal stability and diverse physical properties (Mehdipour‐Ataei & Amirshaghaghi, 2004, 2005).

• Multi-functional Applications : Derivatives and complexes of 2,6-Dichloropyridine are used in multi-functional spin-crossover switches, biomedical sensors, functional soft materials, and catalysis (Halcrow, 2014).

• Selective Functionalization : It is utilized in selective functionalization strategies for implementing site selectivity in pyridines (Marzi et al., 2001).

• Synthesis of Novel Compounds : It is used in the synthesis of 2,3,5,6-tetrahalogenopyridines and 3,5-bis(alkylthio)pyridines, as well as in synthesizing methoxy thiomethoxypyridine and bis-(alkylthio)pyridines (Chen & Flowers, 1980; Testaferri et al., 1985).

• Intermediate in Synthesis : 2,6-Dichloropyridine serves as an important intermediate in synthesizing various chemical compounds (Ma et al., 2016).

• Molecular Structure Analysis : The study of its chlorine NQR allows for the evaluation of torsional frequencies of the molecule, providing insights into its molecular structure (Basavaraju et al., 1983).

• Chemical Reactions and Product Yield : It is a prior product in the substitution mechanism of 2-chloropyridine with chlorine radical and is used as a starting material for synthesizing 2,6-bis(trifluoromethyl) pyridine (Yang Kun, 2004; Liu Cong, 2007).

• Catalytic Reduction : It is used in the catalytic reduction of 2,6-Dichloropyridine-4-carboxylic acid to produce pyridine-4-carboxylic acid and piperidine-4-carboxylic acid (Wibaut, 2010).

• Electrochemical Studies : The mechanism of its reduction in ethanol-water media is studied for understanding the kinetics of electrode reactions (Kashti-Kaplan & Kirowa-Eisner, 1979).

• Gas-Phase Synthesis : It can be prepared continuously by gas-phase chlorination in a photochemical reactor (Song Jie, 2003).

Safety and Hazards

2,6-Dichloropyridine is considered hazardous. It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Proper protective measures should be taken while handling this chemical, including wearing protective gloves, clothing, and eye/face protection.

Future Directions

2,6-Dichloropyridine serves as a precursor to the antibiotic enoxacin. It is also used in the synthesis of various pyridine derivatives, indicating its potential for further applications in the development of new compounds.

Mechanism of Action

Target of Action

2,6-Dichloropyridine is an aryl chloride and a chloropyridine . It serves as a precursor to the antibiotic enoxacin

Mode of Action

It is known to be used in the synthesis of various pharmaceutical compounds .

Biochemical Pathways

It is used in the synthesis of various pharmaceutical compounds, suggesting that it may influence a variety of biochemical pathways depending on the specific compound it is used to synthesize .

Result of Action

As a precursor to various pharmaceutical compounds, its effects would likely depend on the specific compound it is used to synthesize .

Action Environment

It is known that it should be stored in a dry, cool, well-ventilated warehouse, away from fire and heat sources .

Q & A

Q1: What is the molecular formula and weight of 2,6-dichloropyridine?

A1: 2,6-Dichloropyridine has the molecular formula C5H3Cl2N and a molecular weight of 148.00 g/mol.

Q2: Are there any spectroscopic data available for characterizing 2,6-dichloropyridine?

A: Yes, researchers frequently utilize techniques like Infrared Spectroscopy (IR), Nuclear Magnetic Resonance (NMR) spectroscopy (both ¹H and ¹³C), and Mass Spectrometry (MS) to characterize 2,6-dichloropyridine and its derivatives. [, , ]

Q3: How is 2,6-dichloropyridine typically synthesized?

A: 2,6-Dichloropyridine can be synthesized through various methods: * Direct Chlorination of Pyridine: This method often involves a photochemical reaction of pyridine with chlorine gas, potentially leading to the formation of 2-chloropyridine and 2,6-dichloropyridine. [, ]* Guareschi-Thorpe Cyclization: This classic reaction utilizes β-keto esters and 2-cyanoacetamide, often employing DBU as a base, to create substituted 2,6-dihydroxypyridines, which can be further chlorinated to 2,6-dichloropyridines using POCl₃. []* Multi-step synthesis: Starting from different precursors like 2-chloropyridine, researchers have developed multi-step synthetic routes to produce 2,6-dichloropyridine and its derivatives. [, ]

Q4: What types of reactions is 2,6-dichloropyridine known to undergo?

A: 2,6-Dichloropyridine serves as a versatile starting material for various transformations, including:* Nucleophilic Substitution: The chlorine atoms can be selectively substituted by nucleophiles like alkoxides, amines, and thiols. This reactivity is influenced by the nature of substituents at the 3-position of the pyridine ring. [, , , ]* Suzuki-Miyaura Coupling: This palladium-catalyzed cross-coupling reaction enables the introduction of aryl groups to the pyridine ring, facilitating the synthesis of complex molecules like tetraarylpyridines. [, , ]* Halogen Exchange: 2,6-Dichloropyridine can undergo halogen exchange reactions, such as with potassium fluoride, to produce 2,6-difluoropyridine. This solvent-free method offers advantages in terms of yield and efficiency compared to previous approaches. []

Q5: What is the role of 2,6-dichloropyridine N-oxide in catalytic reactions?

A: 2,6-Dichloropyridine N-oxide often acts as a mild oxidant in various catalytic reactions, particularly those involving ruthenium porphyrin complexes. [, , , , , , ]

Q6: Can you provide an example of a ruthenium porphyrin-catalyzed reaction where 2,6-dichloropyridine N-oxide plays a crucial role?

A: One example is the hydroxylation of alkanes, such as adamantane. Ruthenium porphyrin complexes, in the presence of 2,6-dichloropyridine N-oxide, efficiently catalyze this reaction under mild conditions. This system exhibits high turnover numbers and rates, showcasing the effectiveness of 2,6-dichloropyridine N-oxide as a co-oxidant. []

Q7: Are there any other catalytic applications of 2,6-dichloropyridine N-oxide?

A: Yes, it's also utilized in reactions like:* Remote oxyfunctionalization: This method, utilizing a ruthenium porphyrin catalyst and HBr, targets unactivated carbons in steroids. The reaction can lead to the formation of various hydroxylated and lactonized products. [, ]* Asymmetric epoxidation and cyclopropanation: Chiral ruthenium porphyrins immobilized in mesoporous silica, with 2,6-dichloropyridine N-oxide as the oxidant, can catalyze asymmetric epoxidation of alkenes and intramolecular cyclopropanation reactions. []

Q8: How do structural modifications of 2,6-dichloropyridine affect its reactivity?

A: The presence of electron-withdrawing groups at the 3-position of 2,6-dichloropyridine can significantly impact its reactivity in nucleophilic substitution reactions. These groups enhance the electrophilicity of the 2-chloro position, making it more susceptible to nucleophilic attack and facilitating the synthesis of pyridinophanes. []

Q9: What is known about the material compatibility and stability of polymers containing 2,6-dichloropyridine units?

A: Researchers have synthesized various polymers incorporating 2,6-dichloropyridine units, including polypyridine ethers and poly(ether imide)s. These polymers generally exhibit good solubility in aprotic solvents and demonstrate moderate thermal stability. [, ]